Cas no 91156-43-3 (3-((2-Heptylundecyl)oxy)-1,2-propanediol)

• Product Name: 3-((2-Heptylundecyl)oxy)-1,2-propanediol
• CAS No: 91156-43-3
• MF: C₂₁H₄₄O₃
• MW: 344.572267532349
• CID: 2813482
• PubChem ID: 20449867
• Update Time: 2025-04-21

3-((2-Heptylundecyl)oxy)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 3-[(2-HEPTYLUNDECYL)OXY]PROPANE-1,2-DIOL
• 91156-43-3
• SCHEMBL258069
• TUQZKGHXIHNKDI-UHFFFAOYSA-N
• 2-heptylundecyl glyceryl ether
• 3-((2-Heptylundecyl)oxy)-1,2-propanediol
• DTXSID90607320
• 3-[(2-Heptylundecyl)oxy]-1,2-propanediol

• Inchi： 1S/C21H44O3/c1-3-5-7-9-10-12-14-16-20(15-13-11-8-6-4-2)18-24-19-21(23)17-22/h20-23H,3-19H2,1-2H3
• InChI Key： TUQZKGHXIHNKDI-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CC(CCCCCCC)CCCCCCCCC

Computed Properties

• Exact Mass: 344.32904526Da
• Monoisotopic Mass: 344.32904526Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 49.7Ų